Cas no 20760-29-6 (2-thiatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaen-3-one)

• Product Name: 2-thiatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaen-3-one
• CAS No: 20760-29-6
• MF: C₁₁H₆OS
• MW: 186.229741573334
• CID: 2858499
• Update Time: 2025-07-17

2-thiatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaen-3-one Chemical and Physical Properties

Names and Identifiers

• naphtho[1,8-bc]thiophen-2-one
• 2H-Naphtho[1,8-bc]thiophen-2-one
• 1-Thiaacenaphthene-2-one
• HMS1649M07
• BDBM50426853
• 2H-naphtho(1,8-b,c)thiophene-2-one
• J3.629.550C
• 2-thiatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaen-3-one

• Inchi： 1S/C11H6OS/c12-11-8-5-1-3-7-4-2-6-9(13-11)10(7)8/h1-6H
• InChI Key： DCOGILWIIRCRGM-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC3=CC=CC1=C23)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 238
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 2-thiatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaen-3-one

Introduction to 2-thiatricyclo6.3.1.0^4,12dodeca-1(11),4,6,8(12),9-pentaen-3-one (CAS No. 20760-29-6)

2-thiatricyclo6.3.1.0^4,12dodeca-1(11),4,6,8(12),9-pentaen-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 20760-29-6, is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This tricyclic heterocyclic molecule features a thiatricyclic core with an intricate system of double bonds and functional groups, making it a subject of interest for synthetic chemists and biologists exploring novel molecular architectures.

The structural framework of 2-thiatricyclo6.3.1.0^4,12dodeca-1(11),4,6,8(12),9-pentaen-3-one consists of three interconnected rings, each contributing to the overall steric and electronic environment of the molecule. The presence of multiple double bonds (pentdienone system) and a thiazole ring (thiatricyclic moiety) suggests potential applications in various biochemical pathways and drug interactions. This compound’s ability to engage with biological targets makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, the exploration of tricyclic compounds has expanded significantly, driven by their potential as pharmacophores in drug discovery. The thiatricyclic scaffold, in particular, has been studied for its ability to mimic natural products and bioactive molecules, offering a scaffold for designing molecules with enhanced binding affinity and selectivity. The pentaenone moiety adds another layer of complexity, enabling diverse reactivity and interaction with biological systems.

Current research in the field has highlighted the role of such complex heterocycles in modulating enzyme activity and cellular signaling pathways. For instance, derivatives of 2-thiatricyclo6.3.1.0^4,12dodeca-1(11),4,6,8(12),9-pentaen-3-one have been investigated for their potential as inhibitors or activators of key enzymes involved in metabolic diseases and inflammatory responses. The structural rigidity provided by the tricyclic system allows for precise tuning of molecular interactions, making it an attractive platform for rational drug design.

The synthesis of 2-thiatricyclo6.3.1.0^4,12dodeca-1(11),4,6,8(12),9-pentaen-3-one presents unique challenges due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and ring-closing metathesis, have been employed to construct the tricyclic core efficiently. These synthetic strategies not only enhance yield but also allow for functional group modifications that can tailor the biological activity of the compound.

The pharmacological profile of this compound is still under active investigation. Preliminary studies suggest that it may exhibit properties relevant to neurological disorders, cancer therapy, and anti-inflammatory applications. The interaction between the thiatricyclic core and biological targets such as receptors or enzymes remains a focal point for researchers aiming to develop novel therapeutic agents.

In conclusion,2-thiatricyclo6.3.1.0^4,12dodeca-1(11),4,6,8(12),9-pentaen-3-one (CAS No. 20760-29-6) represents a fascinating molecule with potential applications in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable scaffold for further exploration in drug discovery programs aimed at addressing unmet medical needs.